Cas no 1324325-87-2 (4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole)

• Product Name: 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• CAS No: 1324325-87-2
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 6005822
• PubChem ID: 49731744
• Update Time: 2025-06-14

4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• [4-[(4-chloro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
• (4-((4-chlorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(2,5-dimethylfuran-3-yl)methanone
• 4-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole
• F5939-1162
• AKOS024527688
• VU0528289-1
• 1324325-87-2

• Inchi： 1S/C19H19ClN2O3S/c1-11-10-14(12(2)24-11)18(23)22-8-6-13(7-9-22)25-19-21-17-15(20)4-3-5-16(17)26-19/h3-5,10,13H,6-9H2,1-2H3
• InChI Key： KLFZJYKZRBACGX-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC3=C(Cl)C=CC=C3S2)CC1)(C1C=C(C)OC=1C)=O

Computed Properties

• Exact Mass: 390.0804913g/mol
• Monoisotopic Mass: 390.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole

Comprehensive Overview of 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS No. 1324325-87-2)

The compound 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS No. 1324325-87-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a benzothiazole core with a piperidine moiety linked via a furan-3-carbonyl group. Such a configuration is often associated with potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the search for novel heterocyclic compounds with therapeutic potential has intensified, driven by the need for innovative treatments for diseases such as cancer, inflammation, and infectious diseases. The 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole structure aligns with this trend, as its benzothiazole scaffold is known to exhibit a wide range of biological activities. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, which could open new avenues for targeted therapies.

The synthesis of 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Key steps typically include the coupling of the piperidin-4-yloxy group to the benzothiazole core, followed by the introduction of the 2,5-dimethylfuran-3-carbonyl moiety. These synthetic challenges have spurred interest in optimizing protocols for scalable production, a topic frequently searched by chemists and industrial researchers.

From a pharmacological perspective, the 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole molecule's lipophilicity and molecular weight suggest favorable drug-like properties, including potential blood-brain barrier permeability. This has led to speculation about its applicability in central nervous system (CNS) disorders, a hot topic in current drug design discussions. Additionally, its chloro substituent may enhance binding affinity to certain biological targets, a feature often explored in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly approaches to produce 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole. This aligns with the growing demand for environmentally benign pharmaceutical manufacturing processes, a concern frequently raised in scientific forums and industry conferences. Catalytic methods and solvent-free reactions are among the innovative techniques being explored to reduce the environmental footprint of its synthesis.

The analytical characterization of 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole typically employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for ensuring compound purity and structural verification, topics that generate considerable discussion in quality control circles. The compound's stability under various storage conditions is another area of active investigation, particularly for pharmaceutical applications.

As the scientific community continues to explore the potential of 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole, patent literature reveals growing interest from both academic institutions and pharmaceutical companies. The molecule's structural novelty and potential therapeutic applications make it a valuable candidate for intellectual property protection, a fact reflected in increasing patent filings related to benzothiazole derivatives in recent years.

Looking ahead, the development of 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole analogs through systematic medicinal chemistry optimization represents a promising research direction. Such efforts could yield compounds with improved potency, selectivity, and pharmacokinetic profiles. This approach resonates with current trends in precision medicine and personalized therapeutics, addressing frequently searched topics in contemporary pharmaceutical research.

In conclusion, 4-chloro-2-{1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS No. 1324325-87-2) stands as a compelling example of modern drug discovery chemistry. Its unique structural features and potential biological activities position it as a molecule worthy of continued investigation across multiple scientific disciplines. As research progresses, this compound may contribute valuable insights to the development of next-generation therapeutic agents.